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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B10775802 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing, troubleshooting, and understanding

the carbonation of calcium hydroxide (Ca(OH)₂) solutions.

Frequently Asked Questions (FAQs)
Q1: What is carbonation of a calcium hydroxide solution?

A1: Carbonation is a chemical reaction where dissolved carbon dioxide (CO₂) from the

atmosphere reacts with aqueous calcium hydroxide (limewater) to form calcium carbonate

(CaCO₃), a white, insoluble precipitate.[1][2] This reaction effectively removes Ca(OH)₂ from

the solution, lowering its concentration and pH.

Q2: Why is preventing carbonation important in a research setting?

A2: In many experimental applications, such as in drug development and chemical synthesis,

maintaining a precise concentration and pH of a calcium hydroxide solution is critical.

Carbonation alters these parameters, leading to inaccurate and unreliable experimental results.

The formation of calcium carbonate precipitate can also interfere with analytical measurements

and clog sensitive equipment.

Q3: What is the chemical reaction for the carbonation of calcium hydroxide?
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A3: The overall chemical reaction is: Ca(OH)₂(aq) + CO₂(g) → CaCO₃(s) + H₂O(l).[3] This

reaction leads to the formation of a milky or cloudy appearance in the solution due to the

precipitation of solid calcium carbonate.[1][2]

Q4: What are the primary sources of carbon dioxide that cause carbonation?

A4: The primary source of carbon dioxide is the ambient air, which contains approximately

0.04% CO₂. Exposure of the calcium hydroxide solution to the atmosphere allows for the

dissolution of CO₂ into the solution, initiating the carbonation process.
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Problem Probable Cause(s) Recommended Solution(s)

The freshly prepared Ca(OH)₂

solution is cloudy.

1. Incomplete dissolution of

Ca(OH)₂.2. Use of water

containing dissolved CO₂.3.

Contaminated glassware with

residual carbonates.

1. Stir the solution for a longer

duration or use gentle heating

to aid dissolution. Allow the

excess solid to settle and

decant the clear supernatant.2.

Prepare the solution using

freshly boiled and cooled

deionized or distilled water to

expel dissolved CO₂.3.

Thoroughly clean all glassware

with an acid wash followed by

rinsing with deionized water.

The clear Ca(OH)₂ solution

turned cloudy after a short

period of storage.

Exposure to atmospheric CO₂.

1. Immediately transfer the

solution to a tightly sealed,

airtight container.2. For long-

term storage, use a container

with a soda-lime guard tube to

absorb incoming CO₂.3. Purge

the headspace of the storage

container with an inert gas like

nitrogen or argon before

sealing.

The pH of the Ca(OH)₂

solution has decreased over

time.

Carbonation has occurred,

consuming the hydroxide ions.

1. Discard the solution and

prepare a fresh, carbonate-

free solution following the

recommended protocol.2. If

the solution is critical and

cannot be remade, it may be

possible to filter out the

calcium carbonate and re-

standardize the solution,

although this is not ideal.

Inconsistent results in titrations

using the Ca(OH)₂ solution.

The concentration of the

Ca(OH)₂ solution is not stable

1. Standardize the Ca(OH)₂

solution immediately before
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due to ongoing carbonation. each set of experiments.2.

Ensure the solution is

protected from atmospheric

CO₂ during the titration

process (e.g., by using a

burette with a guard tube).

Data Presentation: Factors Affecting Carbonation
The rate of carbonation is significantly influenced by environmental conditions. The following

table summarizes the effect of relative humidity and temperature on the carbonation of solid

calcium hydroxide after 10 days of exposure, which provides insight into the conditions that

favor the reaction.

Relative Humidity (%) Temperature (°C) % Ca(OH)₂ Carbonated

30 10 7.3

30 20 5.6

30 40 4.7

60 10 36.3

60 20 31.5

60 40 24.2

100 10 80.8

100 20 73.9

100 40 70.0

Data adapted from Dheilly, R.M., et al. (2002). Influence of storage conditions on the

carbonation of powdered Ca(OH)₂. Construction and Building Materials, 16(3), 155-161.
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Protocol 1: Preparation of a Carbonate-Free Calcium
Hydroxide Solution
Objective: To prepare a saturated solution of calcium hydroxide that is free from carbonate

contamination.

Materials:

Calcium Hydroxide (Ca(OH)₂), analytical reagent grade

Deionized or distilled water

Heating plate with magnetic stirring capability

Magnetic stir bar

Volumetric flasks and other appropriate glassware

Filtration apparatus (e.g., Buchner funnel, filter paper)

Airtight storage bottle (e.g., with a screw cap and a liner)

Inert gas (e.g., nitrogen or argon), optional

Procedure:

Prepare CO₂-Free Water: Boil a sufficient volume of deionized or distilled water for at least

15 minutes to expel dissolved gases, including CO₂. Allow the water to cool to room

temperature in a container that is either sealed or protected from the atmosphere with a

soda-lime guard tube.

Dissolution: In a clean beaker, add an excess of calcium hydroxide powder to the freshly

boiled and cooled water (approximately 2 grams of Ca(OH)₂ per liter of water). Calcium
hydroxide has limited solubility, so adding an excess ensures the solution becomes

saturated.

Stirring: Place a magnetic stir bar in the beaker and cover it with a watch glass or paraffin

film to minimize exposure to air. Stir the suspension vigorously for at least one hour to
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facilitate the dissolution of Ca(OH)₂.

Settling: Turn off the stirrer and allow the undissolved calcium hydroxide to settle

completely to the bottom of the beaker. This may take several hours.

Filtration/Decanting: Carefully decant or filter the clear supernatant into a clean, dry, airtight

storage bottle. To minimize CO₂ exposure during transfer, this can be done under a gentle

stream of inert gas.

Storage: Immediately and tightly seal the storage bottle. For prolonged storage, purge the

headspace with an inert gas before sealing. Store the solution in a cool, dark place.

Protocol 2: Testing for Carbonate Contamination
Objective: To qualitatively test for the presence of carbonate contamination in a calcium
hydroxide solution.

Materials:

Sample of the prepared calcium hydroxide solution

Dilute hydrochloric acid (HCl), approximately 1 M

Barium chloride (BaCl₂) solution, approximately 0.1 M

Test tubes

Pipettes

Procedure:

Sample Preparation: Place a few milliliters of the calcium hydroxide solution into two

separate, clean test tubes.

Acidification: To one test tube, add a few drops of dilute hydrochloric acid. If carbonate is

present, you will observe effervescence (fizzing) as carbon dioxide gas is released.
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Precipitation Test: To the second test tube, add a few drops of barium chloride solution. A

white precipitate of barium carbonate will form if carbonate ions are present. To confirm this,

add a few drops of dilute hydrochloric acid to this test tube. The precipitate should dissolve

with effervescence if it is barium carbonate.
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Caption: The chemical reaction of calcium hydroxide carbonation.
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Caption: Workflow for preparing a carbonate-free Ca(OH)₂ solution.
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decision solution Problem with Ca(OH)₂ Solution

Is the solution cloudy?

Was it freshly prepared?

Yes

Has the pH decreased?

No

Used boiled, cooled water?

Yes

Allow excess solid to settle and decant.

No

Used acid-washed glassware?

Yes

Remake solution with boiled, cooled water.

No

Solution was exposed to air

Yes

Reclean glassware and remake solution.

No

Store in an airtight container.
Consider inert gas purge.

Discard and prepare a fresh solution.

Yes

Click to download full resolution via product page

Caption: Troubleshooting decision tree for Ca(OH)₂ solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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